Cas no 1932297-32-9 ((1S,2S)-2-amino-1-methyl-cyclopentanol)

(1S,2S)-2-amino-1-methyl-cyclopentanol structure
1932297-32-9 structure
Product Name:(1S,2S)-2-amino-1-methyl-cyclopentanol
CAS No:1932297-32-9
MF:C6H13NO
MW:115.1735
MDL:MFCD19210371
CID:5039490
PubChem ID:58525281
Update Time:2026-02-28

(1S,2S)-2-amino-1-methyl-cyclopentanol Chemical and Physical Properties

Names and Identifiers

    • (1S,2S)-2-amino-1-methyl-cyclopentanol
    • (1S,2S)-2-Amino-1-methylcyclopentan-1-ol
    • (1S, 2S)-2-Amino-1-methyl-cyclopentanol
    • trans-2-Amino-1-methyl-cyclopentanol
    • D79341
    • (1R,2R)-2-Amino-1-methylcyclopentanol
    • SCHEMBL1350505
    • 1932297-32-9
    • MFCD19210371
    • AS-79794
    • MDL: MFCD19210371
    • Inchi: 1S/C6H13NO/c1-6(8)4-2-3-5(6)7/h5,8H,2-4,7H2,1H3/t5-,6-/m0/s1
    • InChI Key: KKBCPZUWBKCECT-WDSKDSINSA-N
    • SMILES: O([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]1([H])N([H])[H]

Computed Properties

  • Exact Mass: 115.099714038g/mol
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 94.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 46.2

(1S,2S)-2-amino-1-methyl-cyclopentanol Pricemore >>

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